Cas no 89552-59-0 (Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]-)

Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]- structure
89552-59-0 structure
Product name:Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]-
CAS No:89552-59-0
MF:C11H12O4S
MW:240.27558
CID:596802
PubChem ID:12683175

Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]-
    • 3-(4-ethenylphenyl)sulfonylpropanoic acid
    • 3-(4-Ethenylbenzene-1-sulfonyl)propanoic acid
    • SCHEMBL11050771
    • 89552-59-0
    • DTXSID70506781
    • Inchi: InChI=1S/C11H12O4S/c1-2-9-3-5-10(6-4-9)16(14,15)8-7-11(12)13/h2-6H,1,7-8H2,(H,12,13)
    • InChI Key: XBCDXSISVJKRHL-UHFFFAOYSA-N
    • SMILES: C=CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)O

Computed Properties

  • Exact Mass: 240.04563003g/mol
  • Monoisotopic Mass: 240.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 79.8Ų

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